Cas no 1824327-28-7 (3-Acetamido-4,4,4-trifluorobutanoic acid)

• Product Name: 3-Acetamido-4,4,4-trifluorobutanoic acid
• CAS No: 1824327-28-7
• MF: C₆H₈F₃NO₃
• MW: 199.12783241272
• MDL: MFCD24515005
• CID: 5302480
• PubChem ID: 165911086
• Update Time: 2025-05-20

3-Acetamido-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetamido-4,4,4-trifluorobutanoic acid
• Butanoic acid, 3-(acetylamino)-4,4,4-trifluoro-
• 3-Acetamido-4,4,4-trifluorobutanoic acid

• MDL： MFCD24515005
• Inchi： 1S/C6H8F3NO3/c1-3(11)10-4(2-5(12)13)6(7,8)9/h4H,2H2,1H3,(H,10,11)(H,12,13)
• InChI Key： UMIMMTKMRJPESM-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)NC(C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 214
• XLogP3: 0.2
• Topological Polar Surface Area: 66.4

Additional information on 3-Acetamido-4,4,4-trifluorobutanoic acid

Introduction to 3-Acetamido-4,4,4-trifluorobutanoic acid (CAS No. 1824327-28-7)

3-Acetamido-4,4,4-trifluorobutanoic acid (CAS No. 1824327-28-7) is a fluorinated carboxylic acid derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its acetamido and trifluoromethyl functional groups, has garnered attention due to its unique structural and chemical properties. The presence of fluorine atoms enhances its metabolic stability and binding affinity, making it a valuable intermediate in drug development.

The synthesis of 3-Acetamido-4,4,4-trifluorobutanoic acid involves multi-step organic reactions, often starting from commercially available precursors such as trifluoroacetic acid or its derivatives. The introduction of the acetamido group at the third carbon position introduces a polar amide functionality, which is crucial for biological activity. This modification not only influences the solubility and bioavailability of the compound but also opens up possibilities for further derivatization into more complex molecules.

Recent advancements in fluorinated compounds have highlighted the importance of 3-Acetamido-4,4,4-trifluorobutanoic acid in medicinal chemistry. Fluorine atoms are known to modulate the pharmacokinetic properties of drugs by affecting their lipophilicity, metabolic clearance, and binding interactions with biological targets. The compound's structural motif has been explored in the design of protease inhibitors, kinase inhibitors, and other therapeutic agents targeting various diseases.

In particular, the trifluoromethyl group in 3-Acetamido-4,4,4-trifluorobutanoic acid plays a pivotal role in enhancing the potency and selectivity of drug candidates. This group is often incorporated into small molecules to improve their pharmacological profiles. For instance, trifluoromethyl-substituted compounds have shown increased binding affinity to enzymes and receptors due to their ability to engage hydrophobic pockets more effectively. This property has been leveraged in the development of antiviral and anticancer agents.

One notable application of 3-Acetamido-4,4,4-trifluorobutanoic acid is in the synthesis of fluorinated amino acids analogs. These analogs have been used as building blocks in peptide mimetics and peptidomimetics, which are designed to mimic the bioactivity of natural peptides but with improved stability and pharmacokinetic properties. The incorporation of fluorine into these mimetics enhances their resistance to enzymatic degradation and improves their binding affinity to target proteins.

The compound's versatility also extends to its role as a chiral building block in asymmetric synthesis. Chiral fluorinated compounds are particularly valuable in pharmaceuticals due to their enantiomerically pure nature. The synthesis of enantiomerically enriched forms of 3-Acetamido-4,4,4-trifluorobutanoic acid has been reported using chiral auxiliaries or catalysts, enabling the production of optically active intermediates for further pharmaceutical applications.

Recent studies have also explored the use of 3-Acetamido-4,4,4-trifluorobutanoic acid in material science applications beyond pharmaceuticals. Fluorinated carboxylic acids are known to exhibit unique surface properties due to their ability to form hydrogen bonds and interact with metal surfaces. This has led to its use as a ligand or precursor in the preparation of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), which have potential applications in gas storage, separation technologies, and catalysis.

The compound's stability under various reaction conditions makes it a suitable candidate for large-scale synthesis and industrial applications. Advances in green chemistry have also influenced its production methods, with researchers focusing on sustainable synthetic routes that minimize waste generation and energy consumption. These efforts align with global initiatives to promote environmentally friendly chemical manufacturing processes.

In conclusion,3-Acetamido-4,4,4-trifluorobutanoic acid (CAS No. 1824327-28-7) is a multifunctional compound with broad applications in pharmaceuticals and material science. Its unique structural features make it a valuable intermediate for drug development and an intriguing candidate for innovative chemical syntheses. As research continues to uncover new applications for fluorinated compounds,3-Acetamido-4,4,4-trifluorobutanoic acid is poised to play an increasingly significant role in advancing scientific discovery and technological innovation.